Cas no 19762-79-9 (4-Isothiazolecarbonitrile, 3-(p-bromophenyl)-5-methyl-)
19762-79-9 structure
Product Name:4-Isothiazolecarbonitrile, 3-(p-bromophenyl)-5-methyl-
CAS No:19762-79-9
MF:C11H7BrN2S
MW:279.155679941177
CID:2659986
Update Time:2023-08-06
4-Isothiazolecarbonitrile, 3-(p-bromophenyl)-5-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 3-(p-Bromophenyl)-5-methyl-4-isothiazolecarbonitrile
- OBFUELFEAPSJNC-UHFFFAOYSA-N
- 4-Isothiazolecarbonitrile, 3-(p-bromophenyl)-5-methyl-
- 3-(4-bromo-phenyl)-5-methyl-isothiazole-4-carbonitrile
- 3-(4-Bromophenyl)-5-methyl-4-isothiazolecarbonitrile #
-
- Inchi: 1S/C11H7BrN2S/c1-7-10(6-13)11(14-15-7)8-2-4-9(12)5-3-8/h2-5H,1H3
- InChI Key: OBFUELFEAPSJNC-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1)C1C(C#N)=C(C)SN=1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 267
- Topological Polar Surface Area: 64.9
4-Isothiazolecarbonitrile, 3-(p-bromophenyl)-5-methyl- Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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